2-Bromo-6-(difluoromethyl)benzoic acid

• IUPAC Name: 2-bromo-6-(difluoromethyl)benzoic acid
• InChI: InChI=1S/C8H5BrF2O2/c9-5-3-1-2-4(7(10)11)6(5)8(12)13/h1-3,7H,(H,12,13)
• InChI Key: DUALWBPURKOJKD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Br)C(=O)O)C(F)F
• Molecular Formula: C8H5BrF2O2
• Molecular Weight: 251.02 g/mol

Description

“2-Bromo-6-(difluoromethyl)benzoic acid” is a chemical compound with the molecular formula C8H5BrF2O2. It is a solid powder substance.

Molecular Structure Analysis

The molecular structure of “2-Bromo-6-(difluoromethyl)benzoic acid” can be represented by the InChI code: 1S/C8H5BrF2O2/c9-6-3-4(7(10)11)1-2-5(6)8(12)13/h1-3,7H,(H,12,13). This code provides a standard way to encode the compound’s molecular structure.

Scientific Research Applications

Clinical Trial of Alkylating Agent

One study discusses an alkylating agent, P‐(2,3‐di (2‐bromoethylthio)‐n‐propyloxy) benzoic acid (CB 1850), designed for intra‐arterial chemotherapy. This agent, with a short half-life of 4.8 seconds, demonstrated antitumor activity in patients with malignancies, offering comparable results to other cytotoxic agents used for intra-arterial infusion. Notably, it alleviated pain where other agents failed, without toxicity to bone marrow and intestines (MEYZA & CORB, 1971).

Occupational Health Hazards

Research on occupational health hazards revealed that exposure to solvents containing 2-bromopropane resulted in reproductive and hematopoietic hazards among Korean electronic workers. This study highlighted significant health risks, including secondary amenorrhea and pancytopenia, underlining the toxicological implications of exposure to brominated compounds in industrial settings (Kim et al., 1996).

Environmental Contaminants

An investigation into the presence of brominated flame retardants and perfluorinated chemicals in the Belgian population assessed exposure through blood and milk samples. This study contributes to understanding the environmental distribution and potential health impacts of persistent organic pollutants, including those related to brominated compounds (Roosens et al., 2010).

Detoxification Study

A metabolomics study focused on the detoxification of benzoic acid through glycine conjugation explored metabolic perturbations following xenobiotic intervention. This research provided insights into inter-individual variation in detoxification processes and highlighted the physiological significance of glycine conjugation in human health (Irwin et al., 2016).

Safety and Hazards

The safety data sheet for a similar compound, “2-Bromo-4-(trifluoromethyl)benzoic acid”, indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation. It is recommended to avoid breathing dust, mist, gas, or vapors, and to use personal protective equipment when handling the compound.

Mechanism of Action

Mode of Action

It’s worth noting that brominated benzoic acid derivatives are often used in suzuki-miyaura cross-coupling reactions . In these reactions, the bromine atom on the benzoic acid derivative is replaced by another group in a palladium-catalyzed process . This can result in the formation of new carbon-carbon bonds, enabling the synthesis of a wide variety of organic compounds .